Cas no 88955-00-4 (1,2,4-Oxadiazole, 3-methyl-5-[1-[3-(phenylmethyl)phenyl]ethyl]-)

• Product Name: 1,2,4-Oxadiazole, 3-methyl-5-[1-[3-(phenylmethyl)phenyl]ethyl]-
• CAS No: 88955-00-4
• MF: C₁₈H₁₈N₂O
• MW: 278.348324298859
• CID: 618424
• PubChem ID: 71320921
• Update Time: 2025-04-19

1,2,4-Oxadiazole, 3-methyl-5-[1-[3-(phenylmethyl)phenyl]ethyl]- Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Oxadiazole, 3-methyl-5-[1-[3-(phenylmethyl)phenyl]ethyl]-
• 5-[1-(3-benzylphenyl)ethyl]-3-methyl-1,2,4-oxadiazole
• 88955-00-4
• DTXSID30750783

• Inchi： 1S/C18H18N2O/c1-13(18-19-14(2)20-21-18)17-10-6-9-16(12-17)11-15-7-4-3-5-8-15/h3-10,12-13H,11H2,1-2H3
• InChI Key： TTXYPFLJWFFFNT-UHFFFAOYSA-N
• SMILES： O1C(C(C)C2C=CC=C(CC3C=CC=CC=3)C=2)=NC(C)=N1

Computed Properties

• Exact Mass: 278.141913202g/mol
• Monoisotopic Mass: 278.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 38.9Ų